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Compound of Interest

Compound Name: Methylenecyclobutane

Cat. No.: B073084

Essential Safety and Handling Guide for
Methylenecyclobutane

This guide provides critical safety and logistical information for the proper handling and
disposal of Methylenecyclobutane, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety.

Methylenecyclobutane is a highly flammable liquid and vapor, necessitating stringent safety
protocols to prevent ignition and exposure.[1][2] Proper personal protective equipment (PPE),
handling procedures, and disposal methods are mandatory to minimize risks.

Hazard Information

Hazard . .
o GHS Pictogram Signal Word Hazard Statements

Classification

o H225: Highly
Flammable Liquids, oo

GHSO02 Danger flammable liquid and
Category 2
vapour.[1][2]

Physical and Chemical Properties
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Property Value

Molecular Formula C5H8[2][3]

Molar Mass 68.12 g/mol [2][3]

Boiling Point 42 °C at 749 mmHg[3]
Density 0.736 g/mL at 25 °CJ[3][4]
Flash Point -34 °C (-29.2 °F) - closed cup
Vapor Pressure 6.57 psi at 20 °C

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table summarizes the required PPE for handling Methylenecyclobutane.
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Body Part

PPE Required

Specifications and
Rationale

Hands

Chemical resistant gloves

Disposable nitrile gloves
provide adequate short-term
protection.[5] Always inspect
gloves for integrity before use
and change them immediately
upon contact with the

chemical.

Eyes

Safety glasses with side

shields or chemical splash

goggles

Essential to protect against
splashes. A face shield may be
necessary when there is a
significant risk of splashing.[5]

[6]

Respiratory

N95 dust mask or an organic

vapor respirator

Required when working in
poorly ventilated areas or
when the concentration of
airborne substances is
unknown. A full-face air-
purifying respirator may be
necessary based on risk

assessment.[6][7]

A lab coat made of Nomex® or
similar flame-resistant material,

fully buttoned, should be worn

Body Flame-resistant lab coat ) )
over cotton clothing.[5] Avoid
synthetic fabrics like polyester.
[5]

Shoes must be made of a
Feet Closed-toe, closed-heel shoes  chemical-resistant material and

cover the entire foot.[5][7]

Operational and Disposal Plans
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Strict adherence to operational and disposal protocols is crucial for maintaining a safe
laboratory environment.

Handling and Storage Protocol

e Engineering Controls: Always handle Methylenecyclobutane in a well-ventilated area,
preferably within a chemical fume hood.[8] Use explosion-proof electrical and ventilating
equipment.[1][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[4] No smoking.[1]

 Static Discharge: Take precautionary measures against static discharges by grounding and
bonding containers and receiving equipment.[1][4] Use non-sparking tools.[1][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[1][8] The recommended storage temperature is 2-8°C.

o First Aid:

o In case of skin contact: Immediately remove all contaminated clothing and rinse the skin
with plenty of water.[1][8]

o In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

o If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1][8]

o If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1]

[8]

Spill Management Protocol

» Evacuate: Immediately evacuate the area of all non-essential personnel.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: Use an inert absorbent material to soak up the spill.
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o Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[8]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

Waste Determination: All materials contaminated with Methylenecyclobutane must be
treated as hazardous waste.[9]

» Containerization: Collect waste in a compatible, properly labeled, and tightly sealed
container.[9][10] The label should clearly identify the contents as "Hazardous Waste" and list
"Methylenecyclobutane".

o Storage of Waste: Store waste containers in a designated satellite accumulation area.[10]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[1][8] Do
not empty into drains.[4] Contact your institution's Environmental Health & Safety (EHS)
office for specific disposal procedures.[10][11]

Procedural Diagrams

The following diagrams illustrate key decision-making workflows for handling
Methylenecyclobutane safely.
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Hazard Assessment

Are ignition sources present?
No Yes

7 —
PPE Selection

Is there a sk of splashing? L

Start: Handling Methylenecyclobutane

Remove allignition sources

Wear Nitrle Gloves
Wear Flame-Resistant Lab Coat

Wear Closed-Toe Shoes.

| Wear Goggles and Face Shield

‘Standard ventilation sufficient ‘ ‘ Wear Chemical Splash Goggles

Final fction

Proceed with Experiment
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Waste Generation

Waste Generated

y

Is material contaminated with
Methylenecyclobutane?

7 AN
/Yes No
Maste Classification\

Classify as Hazardous Waste Dispose as regular waste

Disposal IProcedure

Collect in a compatible,
labeled, sealed container

l

Store in designated
Satellite Accumulation Area

l

Contact EHS for pickup
and final disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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